Cas no 150993-53-6 (4-(benzylsulfanyl)benzonitrile)

• Product Name: 4-(benzylsulfanyl)benzonitrile
• CAS No: 150993-53-6
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 1324357
• PubChem ID: 852572
• Update Time: 2025-11-01

4-(benzylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(benzylsulfanyl)benzonitrile
• benzonitrile, 4-[(phenylmethyl)thio]-
• 4-benzylsulfanylbenzonitrile
• CHEMBL2204766
• AQ-917/42754659
• DTXSID90357373
• AKOS000221792
• CS-0270101
• EN300-131234
• 4-benzylthiobenzonitrile
• DA-09988
• SCHEMBL506431
• OSFPURHZZWDHNR-UHFFFAOYSA-N
• 150993-53-6
• 4-(benzylthio)benzonitrile
• 4-Benzylthio-benzonitrile
• BDBM50402247

• Inchi： 1S/C14H11NS/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9H,11H2
• InChI Key： OSFPURHZZWDHNR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(benzylsulfanyl)benzonitrile

4-(Benzylsulfanyl)Benzonitrile: A Comprehensive Overview

The compound with CAS No. 150993-53-6, commonly referred to as 4-(benzylsulfanyl)benzonitrile, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key features: the presence of a benzylsulfanyl group attached to a benzonitrile moiety. This combination makes it a versatile compound with intriguing chemical and physical properties.

The structure of 4-(benzylsulfanyl)benzonitrile consists of a benzene ring substituted with both a sulfanyl (S-) group and a cyano (CN) group. The sulfanyl group is derived from benzyl alcohol, while the cyano group adds a nitrile functionality to the molecule. This dual substitution creates a molecule with interesting electronic properties, making it suitable for various chemical reactions and applications. Recent studies have explored its role in drug design, where its electronic properties can be exploited to modulate biological activities.

One of the most notable aspects of 4-(benzylsulfanyl)benzonitrile is its potential in medicinal chemistry. Researchers have investigated its ability to act as a precursor in the synthesis of bioactive compounds. For instance, the sulfanyl group can undergo various transformations, such as oxidation or substitution, to yield derivatives with enhanced pharmacological properties. This flexibility makes it an invaluable building block in the development of new drugs targeting specific diseases.

In addition to its medicinal applications, 4-(benzylsulfanyl)benzonitrile has also found relevance in materials science. Its electronic properties make it a candidate for use in organic electronics, where molecules with specific redox characteristics are sought after. Recent advancements in this field have highlighted its potential as a component in organic semiconductors or conductive polymers, paving the way for innovative applications in flexible electronics and optoelectronic devices.

The synthesis of 4-(benzylsulfanyl)benzonitrile typically involves multi-step organic reactions. One common approach is the coupling of benzyl mercaptan with benzonitrile derivatives under appropriate conditions. The reaction conditions are critical to ensure high yields and purity, as impurities can significantly affect the compound's properties and applications. Researchers have optimized these conditions to achieve scalable production methods, which are essential for industrial applications.

The physical properties of 4-(benzylsulfanyl)benzonitrile include a melting point of approximately 120°C and a boiling point around 300°C under standard pressure. Its solubility in common solvents such as dichloromethane and ethanol makes it convenient for use in various chemical processes. However, its stability under different environmental conditions remains an area of active research, particularly for applications requiring long-term durability.

Recent studies have also explored the environmental impact of 4-(benzylsulfanyl)benzonitrile. Researchers are investigating its biodegradability and potential toxicity to aquatic life. Understanding these aspects is crucial for ensuring sustainable practices in its production and use. Preliminary findings suggest that while it exhibits moderate biodegradability, further research is needed to fully assess its environmental footprint.

In conclusion, CAS No. 150993-53-6, or 4-(benzylsulfanyl)benzonitrile, is a versatile compound with promising applications across multiple scientific disciplines. Its unique structure and electronic properties make it an attractive candidate for drug development, materials science, and other advanced chemical processes. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.